6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C26H27N5O3
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C26H27N5O3/c1-17-9-10-22-29-24-21(26(33)31(22)16-17)14-20(25(32)28-15-19-8-5-13-34-19)23(27)30(24)12-11-18-6-3-2-4-7-18/h2-4,6-7,9-10,14,16,19,27H,5,8,11-13,15H2,1H3,(H,28,32)
• Standard InChI Key: RKGHDUJEWNCLQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCC5CCCO5)C=C1

Introduction

The compound 6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its unique tricyclic structure and diverse functional groups. Its molecular formula is not explicitly provided in the available literature, but it has a molecular weight of approximately 381.4 g/mol. This compound belongs to the class of triazatricyclic compounds, which are known for their potential therapeutic applications in medicinal chemistry.

Synthesis and Production

The synthesis of this compound typically involves multi-step organic reactions. Industrial production may utilize continuous flow reactors to optimize yield and adhere to green chemistry principles. The synthesis process requires careful control over reaction parameters such as temperature and pressure to ensure high purity and yield.

Biological Activity and Potential Applications

Research indicates that this compound may exhibit significant biological activity, particularly in medicinal chemistry. Studies suggest potential therapeutic effects, although the exact mechanisms of action require further investigation to elucidate specific pathways and effects. The compound's unique structure makes it suitable for various applications, including interaction studies with biological targets.

Comparison with Similar Compounds

Several compounds share structural similarities with 6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide. For example:

• 7-[3-(1H-imidazol-1-yl)propyl]-6-imino-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a molecular weight of 461.5 g/mol and is known for its complex structure and potential biological activities.

• 7-(3-ethoxypropyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a molecular weight of 425.5 g/mol and is of interest in medicinal chemistry and organic synthesis.

Compound	Molecular Weight (g/mol)	Structural Features
6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Approximately 381.4	Tricyclic with imino, carboxamide, and oxolan groups
7-[3-(1H-imidazol-1-yl)propyl]-6-imino-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	461.5	Tricyclic with imidazolylpropyl substituent
7-(3-ethoxypropyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	425.5	Tricyclic with ethoxypropyl substituent

Future Research Directions

Future studies should focus on elucidating the precise mechanisms of action for this compound, including its interactions with biological targets such as enzymes or receptors. Understanding these interactions is crucial for exploring its therapeutic potential and safety profile. Additionally, optimizing synthesis conditions to improve yield and purity will be essential for further research and potential applications.